curculigine C
curculigine C
Brand Name:
Vulcanchem
CAS No.:
143601-11-0
VCID:
VC0132439
InChI:
InChI=1S/C19H25Cl3O11/c1-5-8(20)16(29-2)10(22)17(9(5)21)33-19-15(28)13(26)12(25)7(32-19)4-31-18-14(27)11(24)6(23)3-30-18/h6-7,11-15,18-19,23-28H,3-4H2,1-2H3/t6-,7-,11+,12-,13+,14-,15-,18+,19+/m1/s1
SMILES:
CC1=C(C(=C(C(=C1Cl)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)Cl)OC)Cl
Molecular Formula:
C19H25Cl3O11
Molecular Weight:
535.7 g/mol
curculigine C
CAS No.: 143601-11-0
Main Products
VCID: VC0132439
Molecular Formula: C19H25Cl3O11
Molecular Weight: 535.7 g/mol
CAS No. | 143601-11-0 |
---|---|
Product Name | curculigine C |
Molecular Formula | C19H25Cl3O11 |
Molecular Weight | 535.7 g/mol |
IUPAC Name | (2S,3R,4S,5S,6R)-2-(2,4,6-trichloro-3-methoxy-5-methylphenoxy)-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxane-3,4,5-triol |
Standard InChI | InChI=1S/C19H25Cl3O11/c1-5-8(20)16(29-2)10(22)17(9(5)21)33-19-15(28)13(26)12(25)7(32-19)4-31-18-14(27)11(24)6(23)3-30-18/h6-7,11-15,18-19,23-28H,3-4H2,1-2H3/t6-,7-,11+,12-,13+,14-,15-,18+,19+/m1/s1 |
Standard InChIKey | KGGBAMINDPCFIK-CWADMIAUSA-N |
Isomeric SMILES | CC1=C(C(=C(C(=C1Cl)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O)O)O)O)Cl)OC)Cl |
SMILES | CC1=C(C(=C(C(=C1Cl)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)Cl)OC)Cl |
Canonical SMILES | CC1=C(C(=C(C(=C1Cl)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)Cl)OC)Cl |
Synonyms | 2,4,6-trichloro-3-methyl-5-methoxyphenol-O-beta-D-xylopyranosyl(1-6)-beta-D-glucopyranoside curculigin C curculigine C |
PubChem Compound | 132568 |
Last Modified | Dec 23 2021 |
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